10.1039/C8CE01397G | Chlorine-functionalized keto-enamine-based covalent organic frameworks for CO2 separation and capture†

Chlorine-functionalized keto-enamine-based covalent organic frameworks for CO2 separation and capture†

CrystEngComm Pub Date: 2018-10-05 DOI: 10.1039/C8CE01397G

Abstract

We report highly chemically and thermally stable chlorine-functionalized CAA-COF-1 and CAA-COF-2. The chlorine-functionalized COFs exhibited enhanced CO₂ uptake (by ∼28–44%) in comparison with their pristine COF analogues (TpPa-1 and TpBd). Column breakthrough experiments reveal that CAA-COF-1 and CAA-COF-2 display a high CO₂/N₂ (10/90) gas mixture selectivity of 95 and 54, respectively. Additionally, CAA-COF-1 exhibits a CO₂/CH₄ (10/90) column breakthrough selectivity of 29.

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Journal Name：CrystEngComm

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